Cas no 81410-37-9 (ppA2'p5'A)

• Product Name: ppA2'p5'A
• CAS No: 81410-37-9
• MF: C₂₀H₂₇N₁₀O₁₆P₃
• MW: 756.407065629959
• CID: 2072989
• Update Time: 2025-03-11

ppA2'p5'A Chemical and Physical Properties

Names and Identifiers

• ppA2'p5'A
• Adenosine, 5'-O-[hydroxy(phosphonooxy)phosphinyl]adenylyl-(2'→5')-

• Inchi： 1S/C20H27N10O16P3/c21-15-9-17(25-3-23-15)29(5-27-9)19-13(33)11(31)7(43-19)1-41-48(37,38)45-14-12(32)8(2-42-49(39,40)46-47(34,35)36)44-20(14)30-6-28-10-16(22)24-4-26-18(10)30/h3-8,11-14,19-20,31-33H,1-2H2,(H,37,38)(H,39,40)(H2,21,23,25)(H2,22,24,26)(H2,34,35,36)/t7-,8-,11-,12-,13-,14-,19-,20-/m1/s1
• InChI Key： LLMGEQBHISYPJS-XPWFQUROSA-N
• SMILES： O([C@@H]1[C@@H]([C@H](O[C@H]1N1C=NC2=C(N=CN=C12)N)COP(O)(=O)OP(O)(O)=O)O)P(O)(=O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3=C(N=CN=C23)N)O1)O)O

Experimental Properties

• Density: 2.53±0.1 g/cm3(Predicted)
• Boiling Point: 1225.5±75.0 °C(Predicted)
• pka: 1.37±0.50(Predicted)